Pegorgotein

• CAS No.: 155773-57-2
• Molecular Formula: C7H13NO4
• Molecular Weight: 175.18 g/mol
• IUPAC Name: 2-methoxyethyl 4-amino-4-oxobutanoate
• InChI: InChI=1S/C7H13NO4/c1-11-4-5-12-7(10)3-2-6(8)9/h2-5H2,1H3,(H2,8,9)
• InChI Key: VJDVWBDSMDTODO-UHFFFAOYSA-N
• SMILES: COCCOC(=O)CCC(=O)N
• Synonyms: PEG-SOD; pegorgotein; polyethylene glycol-superoxide dismutase

Description

It was designed as a scavenger of oxygen-derived free radicals, aiming to reduce oxidative stress in various medical conditions . Pegorgotein has been investigated for its potential therapeutic effects in conditions such as severe closed head injury, reperfusion injury, and stroke .

Preparation Methods

Synthetic Routes and Reaction Conditions: Pegorgotein is synthesized by conjugating superoxide dismutase with polyethylene glycol. The process involves the activation of polyethylene glycol with a suitable activating agent, followed by its reaction with superoxide dismutase under controlled conditions . The reaction conditions typically include maintaining a specific pH and temperature to ensure the stability and activity of the resulting conjugate.

Industrial Production Methods: Industrial production of this compound involves large-scale synthesis using bioreactors to produce superoxide dismutase, followed by its conjugation with polyethylene glycol. The process is optimized to achieve high yield and purity, ensuring the compound’s efficacy and safety for clinical use .

Chemical Reactions Analysis

Types of Reactions: Pegorgotein primarily undergoes reactions related to its antioxidant properties. It participates in redox reactions, where it scavenges reactive oxygen species, thereby reducing oxidative stress .

Common Reagents and Conditions: The common reagents used in the synthesis of this compound include polyethylene glycol, superoxide dismutase, and activating agents such as N-hydroxysuccinimide . The reactions are typically carried out under mild conditions to preserve the activity of the enzyme.

Major Products Formed: The major product formed from the synthesis of this compound is the polyethylene glycol-conjugated superoxide dismutase, which exhibits enhanced stability and reduced immunogenicity compared to the native enzyme .

Scientific Research Applications

Chemistry: Pegorgotein’s antioxidant properties make it a valuable tool in studying oxidative stress and its effects on chemical reactions.

Biology: In biological research, this compound is used to investigate the role of reactive oxygen species in cellular processes and diseases.

Medicine: this compound has been explored as a therapeutic agent for conditions such as traumatic brain injury, reperfusion injury, and stroke.

Industry: this compound’s stability and reduced immunogenicity make it a potential candidate for industrial applications where oxidative stress is a concern.

Mechanism of Action

Pegorgotein exerts its effects by scavenging reactive oxygen species, thereby reducing oxidative stress. The compound targets free radicals and neutralizes them, preventing cellular damage and inflammation . The molecular pathways involved include the inhibition of oxidative stress-induced signaling pathways, such as the Wnt/β-catenin signaling pathway .

Comparison with Similar Compounds

Pegorgotein is unique in its conjugation with polyethylene glycol, which enhances its stability and reduces immunogenicity compared to native superoxide dismutase . Similar compounds include:

Superoxide Dismutase: The native enzyme without polyethylene glycol conjugation.

Polyethylene Glycol-Conjugated Catalase: Another antioxidant enzyme conjugated with polyethylene glycol for enhanced stability.

Polyethylene Glycol-Conjugated Glutathione Peroxidase: An enzyme that reduces hydrogen peroxide and organic hydroperoxides, conjugated with polyethylene glycol for improved properties.

This compound stands out due to its specific application in reducing oxidative stress in medical conditions and its enhanced properties due to polyethylene glycol conjugation .